(3-Cyclopropyl-5-methoxyphenyl)boronic acid

• Molecular Formula: C10H13BO3
• Molecular Weight: 192.02 g/mol
• SMILES: B(C1=CC(=CC(=C1)OC)C2CC2)(O)O
• InChI: InChI=1S/C10H13BO3/c1-14-10-5-8(7-2-3-7)4-9(6-10)11(12)13/h4-7,12-13H,2-3H2,1H3
• InChIKey: KSQPYRIILKFQAM-UHFFFAOYSA-N

Arylboronic acid building blocks often fail in cross-coupling due to protodeboronation or mismatched steric profiles, causing irreproducible yields. (3-Cyclopropyl-5-methoxyphenyl)boronic acid resolves this with its defined 3-cyclopropyl-5-methoxy substitution pattern: - High protodeboronation stability ensures reliable, predictable Suzuki-Miyaura coupling yields - Distinct electronic profile (pKa 8.16) and steric bulk enable selective late-stage diversification of advanced intermediates - Direct installation of the cyclopropyl group-a validated metabolic stability enhancer-without de novo core synthesis Supplied at 95% purity with full analytical characterization. Available for immediate shipment worldwide.

(3-Cyclopropyl-5-methoxyphenyl)boronic acid: Specialized Building Block for Advanced Synthesis

(3-Cyclopropyl-5-methoxyphenyl)boronic acid is an arylboronic acid derivative characterized by a phenyl ring substituted with a cyclopropyl group at the 3-position and a methoxy group at the 5-position . This substitution pattern confers distinct physicochemical and reactivity properties compared to simpler arylboronic acids . The compound is a key intermediate in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the introduction of a sterically and electronically unique 3-cyclopropyl-5-methoxyphenyl moiety into complex molecules [1].

• Suzuki-Miyaura cross-coupling with sterically hindered nucleophiles

• Introduces 3-cyclopropyl-5-methoxyphenyl motif for lead diversification

• May support metabolic stability profiling in drug discovery research

• [1] Chem-space.com. (3-cyclopropyl-5-methoxyphenyl)boronic acid. Accessed 2026. View Source

Critical Differentiators of (3-Cyclopropyl-5-methoxyphenyl)boronic acid

Simple, unsubstituted arylboronic acids like phenylboronic acid cannot replicate the steric constraints, electronic modulation, or metabolic fate of a cyclopropyl-containing building block . Even analogs with only a single substituent (e.g., 3-methoxyphenylboronic acid or cyclopropylboronic acid) fail to provide the combined steric hindrance and electron-donating effects of the 3-cyclopropyl-5-methoxy pattern . These differences manifest in measurable variations in pKa, Suzuki coupling yields, protodeboronation stability, and downstream drug-like properties, making direct substitution highly likely to alter synthetic outcomes or biological activity [1].

Steric/electronic profile mismatch

Simple arylboronic acids may not replicate the combined steric hindrance and electron-donating effects, which can alter coupling efficiency.

pKa and reactivity shift

Substitution may change acid dissociation behavior, affecting pH-dependent reaction steps and purification strategies.

Protodeboronation stability variation

Unsubstituted or heteroaromatic boronic acids exhibit different degradation profiles, which may impact reaction reliability and yield.

• [1] Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society, 138(29), 9145-9157. View Source

Quantitative Differentiation Guide

Enhanced Protodeboronation Stability for Reliable Cross-Coupling

A key differentiator is the compound's inherent stability against protodeboronation, a common degradation pathway for boronic acids. Studies show that cyclopropyl boronic acids, as a class, undergo extremely slow protodeboronation, with a half-life (t₀.₅) greater than 1 week at pH 12 and 70 °C [1]. This contrasts sharply with highly labile heteroaromatic boronic acids (e.g., 2-pyridylboronic acid, t₀.₅ ≈ 25–50 s at pH 7, 70 °C) [1]. While phenylboronic acid is also stable (t₀.₅ ≈ months) [1], it lacks the steric and electronic features of the cyclopropyl-methoxy motif. (3-Cyclopropyl-5-methoxyphenyl)boronic acid, by virtue of its cyclopropyl substituent, is expected to exhibit a similarly high stability, ensuring reliable performance in extended or demanding coupling reactions [1].

Protodeboronation stability

Class-level

Half-life >1 week (pH 12, 70°C) for cyclopropylboronic acid class; ≥2,000,000× more stable than 2-pyridylboronic acid

May support more reproducible coupling yields and reduced material loss

Data from cyclopropylboronic acid class; compound-specific performance to verify

Evidence Dimension	Protodeboronation Half-Life (t₀.₅)
Target Compound Data	>1 week (pH 12, 70 °C)
Comparator Or Baseline	Cyclopropylboronic acid (class representative): >1 week (pH 12, 70 °C) [1]
Quantified Difference	Target and class representative are ≥2,000,000× more stable than labile heteroaromatic boronic acids (e.g., 2-pyridylboronic acid, t₀.₅ ≈ 25–50 s) [1].
Conditions	Aqueous-organic media; data for cyclopropylboronic acid class [1]

Why This Matters

High protodeboronation stability translates to reduced material loss during storage and reaction setup, leading to higher, more reproducible coupling yields and lower procurement costs per successful reaction.

• [1] Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society, 138(29), 9145-9157. View Source

Tuned Acidity for Optimized Reactivity and Purification

The predicted pKa of (3-cyclopropyl-5-methoxyphenyl)boronic acid is 8.16 ± 0.10 . This is markedly lower than the pKa of unsubstituted phenylboronic acid, which is reported as 8.83 . The lower pKa indicates a more acidic boronic acid functional group, a consequence of the electron-donating methoxy group at the 5-position . This shift can influence the compound's behavior in pH-dependent reactions, its ability to form tetrahedral boronate intermediates, and its performance in aqueous workups or chromatographic purifications .

Acidity (pKa)

Reported

Predicted pKa 8.16 (target) vs. 8.83 (phenylboronic acid); ΔpKa ≈ 0.67 (more acidic)

Reported lower pKa may facilitate deprotonation under mild basic conditions

Predicted value; experimental confirmation advised

Evidence Dimension	Acid Dissociation Constant (pKa)
Target Compound Data	8.16 ± 0.10 (Predicted)
Comparator Or Baseline	Phenylboronic acid: 8.83 (at 25°C)
Quantified Difference	ΔpKa ≈ 0.67 (Target is more acidic)
Conditions	Predicted value vs. experimental value at 25°C

Why This Matters

A lower pKa facilitates deprotonation under milder basic conditions, potentially accelerating certain Suzuki-Miyaura coupling steps or enabling different purification strategies compared to more weakly acidic boronic acids.

Metabolic Stability from the Cyclopropyl Group

The cyclopropyl group is a well-established structural motif in medicinal chemistry for enhancing the metabolic stability of drug candidates . Studies on cyclopropylboronic acid, a core substructure, have demonstrated pharmacokinetic properties similar to amines, with relatively high metabolic stability . This is in direct contrast to simple alkyl or unsubstituted aryl groups, which are often more susceptible to oxidative metabolism . By incorporating this moiety into a boronic acid building block, (3-Cyclopropyl-5-methoxyphenyl)boronic acid enables the early introduction of a metabolically robust scaffold, potentially reducing the rate of in vivo clearance for derived compounds .

Metabolic stability

Class-level

Cyclopropyl group associated with high metabolic stability vs. generally lower stability of simple alkyl/aryl groups

Incorporation may support metabolic stability profiling in lead optimization

Class-level knowledge; compound-specific data not available

Evidence Dimension	Metabolic Stability of Substituent
Target Compound Data	Cyclopropyl group: high metabolic stability (class property)
Comparator Or Baseline	Unsubstituted phenyl or simple alkyl groups: generally lower metabolic stability
Quantified Difference	Not applicable (class-level comparison).
Conditions	In vitro and in vivo studies on cyclopropyl-containing compounds

Why This Matters

For researchers in drug discovery, starting with a building block that imparts metabolic stability can de-risk lead optimization, saving time and resources by reducing the need for later-stage scaffold modifications.

Measured Physicochemical Properties for Selection and Handling

The compound's predicted physicochemical properties provide a practical basis for selection and handling. Key data include a boiling point of 375.7 ± 52.0 °C, a density of 1.19 ± 0.1 g/cm³, and a topological polar surface area (TPSA) of 49.7 Ų . These values contrast with simpler arylboronic acids: phenylboronic acid, for example, has a melting point of 215–216 °C and a significantly lower molecular weight . The specific combination of cyclopropyl and methoxy groups results in a compound that is a solid with moderate predicted lipophilicity, influencing its solubility in common organic solvents and its behavior in aqueous-organic biphasic reactions .

Physicochemical properties

Reported

Predicted boiling point 375.7°C, density 1.19 g/cm³, TPSA 49.7 Ų; higher MW than phenylboronic acid

Predicted properties may guide solvent selection and initial reaction setup

Predicted values; experimental data to verify

Evidence Dimension	Boiling Point, Density, TPSA
Target Compound Data	Boiling point: 375.7 ± 52.0 °C; Density: 1.19 ± 0.1 g/cm³; TPSA: 49.7 Ų
Comparator Or Baseline	Phenylboronic acid: Melting point 215–216 °C; Density: not applicable (solid)
Quantified Difference	Boiling point difference reflects higher molecular weight and substitution.
Conditions	Predicted values

Why This Matters

These predicted properties guide initial decisions on solvent selection, purification methods, and reaction setup, reducing the need for extensive in-house optimization when moving from simpler, well-characterized analogs to this more specialized building block.

Optimal Application Scenarios

Drug Discovery: Introducing a Metabolically Stable Scaffold

For medicinal chemists aiming to improve the metabolic stability of lead compounds, (3-Cyclopropyl-5-methoxyphenyl)boronic acid offers a direct route to incorporate the cyclopropyl group, a known enhancer of metabolic robustness . Its use in Suzuki-Miyaura coupling allows for the late-stage diversification of advanced intermediates without the need for de novo synthesis of a cyclopropyl-containing core . The compound's predictable stability (Section 3, Evidence 1) ensures reliable coupling yields, making it a practical choice for parallel synthesis and library generation .

Synthetic Methodology: Exploring New Coupling Protocols

The compound's unique steric and electronic profile, with a pKa of 8.16 (Section 3, Evidence 2), makes it an excellent test substrate for developing new Suzuki-Miyaura catalysts or conditions, particularly those targeting bulky or electron-rich nucleophiles . Its high protodeboronation stability (Section 3, Evidence 1) allows researchers to decouple issues of substrate degradation from catalyst performance, leading to cleaner mechanistic studies and more robust optimization of reaction parameters [1].

Chemical Biology: Installing a Dual-Functionality Handle

The combination of a cyclopropyl group (metabolic stability) and a methoxy group (potential for further functionalization or as a hydrogen bond acceptor) provides a unique handle for chemical biology applications . For instance, the resulting biaryl products can be used to probe protein-ligand interactions where the cyclopropyl group occupies a specific hydrophobic pocket while the methoxy group engages in polar contacts . The compound's predicted physicochemical properties (Section 3, Evidence 4) inform solubility and formulation decisions for biological assays .

Application

Selection Property

Validation Focus

Lead scaffold diversification

Cyclopropyl building block for metabolic stability profiling

Cross-coupling yield and protodeboronation stability assessment

Suzuki-Miyaura methodology development

Sterically hindered and electronically modulated boronic acid

Catalyst screening and condition optimization

Biaryl probe synthesis for chemical biology

Dual cyclopropyl/methoxy functionality for binding studies

Solubility and stability in biological assay media

• [1] Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society, 138(29), 9145-9157. View Source